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Cat. No.: B12397550 Get Quote
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Introduction
Jak-IN-28, also known as Compound 111, is a small molecule inhibitor of the Janus kinase

(JAK) family.[1] The JAK family of non-receptor tyrosine kinases, comprising JAK1, JAK2,

JAK3, and TYK2, are critical components of the JAK-STAT signaling pathway. This pathway is

a primary route for transducing signals from a multitude of cytokines and growth factors,

thereby playing a pivotal role in immunity, cell proliferation, differentiation, and apoptosis.

Dysregulation of the JAK-STAT pathway is implicated in a variety of diseases, including cancer

and inflammatory disorders, making JAK inhibitors a significant area of research and

therapeutic development. Jak-IN-28 is positioned as a tool for investigating the roles of JAK

signaling in these pathological processes.[1]

Core Compound Information
While detailed experimental data for Jak-IN-28 is not extensively available in the public

domain, the fundamental chemical properties have been reported.
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Property Value

Compound Name Jak-IN-28

Synonym Compound 111

CAS Number 2445500-22-9

Molecular Formula C₂₀H₁₈ClN₇O

Molecular Weight 407.86 g/mol

Purity ≥98%

Form Solid

Table 1: Physicochemical Properties of Jak-IN-28.[1]

The JAK-STAT Signaling Pathway
The Janus kinase-signal transducer and activator of transcription (JAK-STAT) pathway is a

principal signaling cascade utilized by a wide array of cytokines, interferons, and growth

factors. The canonical pathway proceeds as follows:

Ligand Binding and Receptor Dimerization: A cytokine or growth factor binds to its specific

transmembrane receptor, inducing receptor dimerization or oligomerization.

JAK Activation: This conformational change brings the receptor-associated JAKs into close

proximity, allowing them to trans-phosphorylate and activate each other.

STAT Recruitment and Phosphorylation: The activated JAKs then phosphorylate tyrosine

residues on the intracellular domains of the receptor, creating docking sites for Signal

Transducer and Activator of Transcription (STAT) proteins. STATs are recruited to these sites

and are subsequently phosphorylated by the JAKs.

STAT Dimerization and Nuclear Translocation: Phosphorylated STATs dissociate from the

receptor, form homo- or heterodimers, and translocate into the nucleus.

Gene Transcription: In the nucleus, STAT dimers bind to specific DNA sequences in the

promoter regions of target genes, thereby regulating their transcription.
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This pathway is integral to cellular responses involved in inflammation, immunity, and

hematopoiesis.
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Canonical JAK-STAT Signaling Pathway
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Biochemical Kinase Assay Workflow

Start

Prepare Reagents
(JAK Enzyme, Substrate, Buffer)

Prepare Serial Dilution of Jak-IN-28

Add Enzyme, Substrate, and Jak-IN-28 to Plate

Add ATP to Initiate Kinase Reaction

Incubate at Room Temperature

Stop Reaction and Add Detection Reagent

Measure Kinase Activity with Plate Reader

Calculate % Inhibition and IC50

End

 

Cellular Phospho-STAT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. JAK-IN-28 | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Jak-IN-28 (Compound 111): A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397550#what-is-jak-in-28-compound-111]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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